molecular formula C33H37N3O13 B8073921 (2S)-2-[[(2R,3R,4R,5S,6R)-3-acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl]-(9H-fluoren-9-ylmethoxycarbonyl)amino]-4-amino-4-oxobutanoic acid

(2S)-2-[[(2R,3R,4R,5S,6R)-3-acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl]-(9H-fluoren-9-ylmethoxycarbonyl)amino]-4-amino-4-oxobutanoic acid

Cat. No.: B8073921
M. Wt: 683.7 g/mol
InChI Key: JMZFFUIKTUNANK-MJCYOTSPSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a structurally complex molecule combining a modified carbohydrate moiety with an amino acid derivative. Key features include:

  • Core structure: A 2R,3R,4R,5S,6R-configured oxan-2-yl (pyranose) ring with multiple acetyl groups (3-acetamido, 4,5-diacetyloxy, and 6-acetyloxymethyl substituents), suggesting a hexose-derived scaffold .
  • Amino acid component: A 4-amino-4-oxobutanoic acid (aspartic acid derivative) linked via an amide bond.
  • Protective groups: A 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group, commonly used in peptide synthesis to protect amines during solid-phase synthesis .

Its synthesis likely involves coupling the acetylated sugar moiety to the aspartic acid backbone, followed by Fmoc protection. The compound’s design implies applications in glycopeptide synthesis or glycosylation studies, where controlled protection and deprotection are critical .

Properties

IUPAC Name

(2S)-2-[[(2R,3R,4R,5S,6R)-3-acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl]-(9H-fluoren-9-ylmethoxycarbonyl)amino]-4-amino-4-oxobutanoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C33H37N3O13/c1-16(37)35-28-30(48-19(4)40)29(47-18(3)39)26(15-45-17(2)38)49-31(28)36(25(32(42)43)13-27(34)41)33(44)46-14-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,24-26,28-31H,13-15H2,1-4H3,(H2,34,41)(H,35,37)(H,42,43)/t25-,26+,28+,29+,30+,31+/m0/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JMZFFUIKTUNANK-MJCYOTSPSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NC1C(C(C(OC1N(C(CC(=O)N)C(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)COC(=O)C)OC(=O)C)OC(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@H]1N([C@@H](CC(=O)N)C(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)COC(=O)C)OC(=O)C)OC(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C33H37N3O13
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

683.7 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Key Observations :

  • Sugar vs. Simple Esters: The target compound’s acetylated oxan-2-yl group distinguishes it from simpler ester-substituted analogs (e.g., benzyloxy or methoxy).
  • Amino Acid Backbone: All compounds share an aspartic acid-derived core, but substituents at the 4-position (e.g., benzyloxy, methoxy, or sugar) dictate their role in peptide elongation or conjugation .
  • Protection Strategies : The Fmoc group is a common feature, enabling compatibility with standard solid-phase synthesis protocols .

Research Findings :

  • Synthesis Challenges : The acetylated sugar moiety in the target compound may complicate coupling reactions due to steric hindrance, unlike simpler esters .
  • Biological Activity : Fmoc-protected analogs are typically inert in biological systems until deprotected, making them suitable for controlled-release applications .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.